Cas no 735-67-1 (4(1H)-Pteridinone, 2-amino-6-[(1R,2S,3R)-1,2,3,4-tetrahydroxybutyl]-)

• Product name: 4(1H)-Pteridinone, 2-amino-6-[(1R,2S,3R)-1,2,3,4-tetrahydroxybutyl]-
• CAS No: 735-67-1
• MF: C₁₀H₁₃N₅O₅
• MW: 283.24072
• CID: 1765681
• PubChem ID: 135450944

4(1H)-Pteridinone, 2-amino-6-[(1R,2S,3R)-1,2,3,4-tetrahydroxybutyl]- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pteridinone, 2-amino-6-[(1R,2S,3R)-1,2,3,4-tetrahydroxybutyl]-
• CTK2H1142
• DTXSID60472502
• 735-67-1

• Inchi： InChI=1S/C10H13N5O5/c11-10-14-8-5(9(20)15-10)13-3(1-12-8)6(18)7(19)4(17)2-16/h1,4,6-7,16-19H,2H2,(H3,11,12,14,15,20)
• InChI Key： MOZNRKVCZZBIHM-UHFFFAOYSA-N
• SMILES： Nc1nc2ncc(nc2c(=O)[nH]1)C(O)C(O)C(O)CO

Computed Properties

• Exact Mass: 283.09179
• Monoisotopic Mass: 283.09166853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 174Ų
• XLogP3: -4.1

Experimental Properties

• PSA: 174.18